Cas no 2229081-81-4 (4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine)

• Product Name: 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine
• CAS No: 2229081-81-4
• MF: C₁₀H₁₅FN₂
• MW: 182.237905740738
• CID: 5899546
• PubChem ID: 165964563
• Update Time: 2025-10-29

4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine
• 2229081-81-4
• EN300-1790453

• Inchi： 1S/C10H15FN2/c1-10(2,12)6-5-9-8(11)4-3-7-13-9/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： AWBRPGXBDWQRBI-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 182.12192665g/mol
• Monoisotopic Mass: 182.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine

Introduction to 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine (CAS No: 2229081-81-4)

4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine, identified by the chemical abstracts service number 2229081-81-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorinated pyridine moiety linked to an amine-substituted butyl chain, has garnered attention due to its structural versatility and potential biological activity. The presence of the 3-fluoropyridin-2-yl group introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine consists of a pyridine ring substituted with a fluorine atom at the 3-position and an amine group at the 2-position, connected to a branched butyl chain with a methyl substituent at the 2-position. This arrangement confers distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug development. The fluorine atom in the pyridine ring enhances the compound's interaction with biological targets, often improving binding affinity and selectivity.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated heterocycles due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. The 3-fluoropyridin-2-yl moiety in 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine has been extensively studied for its role in enhancing drug-like properties. Fluorine atoms are known to increase metabolic stability by resisting oxidative degradation and can also improve cell membrane permeability. These attributes make such compounds attractive for developing treatments against various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine is its potential as a building block for more complex molecules. Medicinal chemists often utilize this scaffold to explore new chemical spaces, aiming to identify compounds with improved efficacy and reduced side effects. The flexibility of the methylbutan-2-amine chain allows for further functionalization, enabling the creation of derivatives with tailored biological activities. Such modifications are crucial in optimizing lead compounds during the drug discovery process.

Recent advancements in computational chemistry have further enhanced the utility of 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine. Molecular modeling studies have revealed that the fluorine-substituted pyridine ring can interact favorably with specific amino acid residues in protein targets, leading to stronger binding interactions. These insights have guided the design of next-generation inhibitors and agonists targeting enzymes and receptors involved in disease pathways. For instance, research has shown that fluorinated pyridines can improve binding affinity by modulating hydrogen bonding networks and hydrophobic interactions.

The synthesis of 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions, including nucleophilic substitution, alkylation, and protection-deprotection strategies. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale. Catalytic approaches, such as transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the desired fluorinated pyridine core.

From a biological perspective, 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine has shown promise in preclinical studies as a modulator of various signaling pathways. The fluoropyridine moiety is known to interact with targets such as kinases and G-protein coupled receptors (GPCRs), which are central to many physiological processes. Early studies suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer properties by interfering with aberrant signaling cascades. Further investigation is warranted to fully elucidate its therapeutic potential.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Beyond their impact on pharmacokinetics, fluorine can also influence electronic distributions within molecules, leading to enhanced binding interactions with biological targets. The incorporation of fluorine into heterocyclic systems like 4-(3-fluoropyridin-2-yl)-2-methylbutan-2-amine has been instrumental in developing drugs that are both potent and selective. This underscores the importance of fluorinated compounds in modern drug discovery efforts.

In conclusion,4-(3-fluoropyridin--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--) (CAS No: 2229081}81}--) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated potential make it a valuable asset in the quest for novel therapeutic agents. As computational tools and synthetic methodologies continue to evolve，the possibilities for utilizing this compound as a scaffold for drug development are boundless。